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For Researchers, Scientists, and Drug Development
Professionals
This guide provides a comprehensive overview of the expression of the p63 protein in normal

human tissues. It is intended to serve as a technical resource, offering quantitative data on

protein expression, detailed experimental methodologies, and visual representations of

associated signaling pathways and workflows.

Introduction to p63
Tumor protein 63 (p63), a member of the p53 family of transcription factors, plays a critical role

in the development and differentiation of epithelial tissues.[1][2][3] Encoded by the TP63 gene,

p63 exists in multiple isoforms that have distinct and sometimes opposing functions in

processes such as cell proliferation, stratification, and stem cell maintenance. Due to its

specific expression patterns, p63 is a key biomarker in both developmental biology and

pathology, particularly in the diagnosis of various cancers. Understanding its expression in

normal tissues is fundamental for assessing its role in disease.

p63 Protein Expression in Normal Human Tissues
The expression of p63 is predominantly nuclear and is largely restricted to the basal or

progenitor cell layers of stratified epithelia and myoepithelial cells.[2][4] The following tables

summarize the semi-quantitative expression of p63 across a range of normal human tissues as

determined by immunohistochemistry (IHC).
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Table 1: Semi-Quantitative p63 Expression in Epithelial Tissues

Tissue Histology Expression Level
Cellular
Localization

Skin Epidermis High Basal keratinocytes

Esophagus Squamous epithelium High Basal cells

Oral Mucosa Squamous epithelium High Basal cells

Ectocervix Squamous epithelium High Basal cells

Vagina Squamous epithelium High Basal cells

Anal Canal Squamous epithelium High Basal cells

Urothelium Transitional epithelium High
Basal and

intermediate cells

Bronchus Respiratory epithelium Moderate Basal cells

Prostate Glandular epithelium Moderate Basal cells

Breast Glandular epithelium Moderate Myoepithelial cells

Salivary Gland Glandular epithelium Moderate
Myoepithelial and

basal cells

Expression Level Key: High: Strong and diffuse nuclear staining in the specified cell population.

Moderate: Consistent nuclear staining, but may be of lesser intensity or in a more restricted cell

population. Low: Weak or focal nuclear staining. Negative: No detectable staining.

Table 2: p63 Expression in Other Normal Tissues
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Tissue Histology Expression Level
Cellular
Localization

Thymus Epithelial cells High Thymic epithelial cells

Lymph Node Germinal centers Low Occasional cells

Skeletal Muscle Striated muscle Negative -

Heart Cardiac muscle Negative -

Liver Hepatocytes Negative -

Kidney Glomeruli and tubules Negative -

Brain Neurons and glia Negative -

Small Intestine Glandular epithelium Negative -

Colon Glandular epithelium Negative -

Stomach Glandular epithelium Negative -

Pancreas Acinar and islet cells Negative -

Thyroid Follicular cells Negative -

Adrenal Gland
Cortical and medullary

cells
Negative -

Signaling Pathways Involving p63
Several key signaling pathways regulate and are regulated by p63, influencing cell fate and

tissue development.

Upstream Regulation of p63
The expression and activity of p63 are controlled by various signaling cascades, including Wnt,

Hedgehog, Notch, and EGFR pathways.[5][6] These pathways are crucial for maintaining the

balance between stem cell self-renewal and differentiation in epithelial tissues.
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Upstream signaling pathways regulating p63 expression.

Downstream Effects of p63
As a transcription factor, p63 regulates the expression of a multitude of genes involved in

epithelial development, cell adhesion, and cell cycle control.
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1. Deparaffinization & Rehydration

2. Antigen Retrieval
(Citrate Buffer, pH 6.0)

3. Blocking
(Peroxidase and Protein Block)

4. Primary Antibody Incubation
(Anti-p63)

5. Secondary Antibody Incubation
(HRP-conjugated)

6. Detection
(DAB Chromogen)

7. Counterstaining
(Hematoxylin)

8. Dehydration & Mounting

 

1. Tissue Lysis & Protein Quantification

2. SDS-PAGE

3. Protein Transfer to Membrane

4. Membrane Blocking
(5% non-fat milk or BSA)

5. Primary Antibody Incubation
(Anti-p63)

6. Secondary Antibody Incubation
(HRP-conjugated)

7. Chemiluminescent Detection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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